N,N-Diethyl-p-phenylenediamine oxalate salt
Overview
Description
1,4-Benzenediamine, N,N-diethyl-, also known as N,N-Diethyl-p-phenylenediamine, is a chemical compound with the formula C10H16N2 . It is also referred to by other names such as p-Phenylenediamine, N,N-diethyl-; p-(Diethylamino)aniline; p-Amino-N,N-diethylaniline; p-Aminodiethylaniline; N,N-Diethyl-4-aminoaniline; 4-(Diethylamino)aniline; 4-Amino-N,N-diethylaniline; N,N-Diethyl-1,4-phenylenediamine; N,N-diethyl-p-phenylendiamine; Diethyl-p-phenylenediamine; Diethyl-para-phenylenediamine; DPD; 1,4-Benzenediamine, N1,N1-diethyl- .
Molecular Structure Analysis
The molecular structure of 1,4-Benzenediamine, N,N-diethyl-, ethanedioate can be represented by the InChI string: InChI=1S/C10H16N2/c1-3-12(4-2)10-7-5-9(11)6-8-10/h5-8H,3-4,11H2,1-2H3 . The molecular weight of the compound is 164.2474 .Physical and Chemical Properties Analysis
1,4-Benzenediamine, N,N-diethyl-, ethanedioate appears as a pale yellow or gray to light brown crystalline powder . It has a density of 1.0±0.1 g/cm3, a boiling point of 293.5±23.0 °C at 760 mmHg, and a flash point of 167.9±14.4 °C .Scientific Research Applications
Synthetic Aspects of Benzodiazepines
Researchers have made significant strides in the synthesis of benzodiazepines, a class of compounds with a wide range of biological activities, including anti-anxiety and sedation. The precursor "1,4-Benzenediamine, N,N-diethyl-, ethanedioate" plays a crucial role in these syntheses. Recent advancements have focused on developing efficient methods for the synthesis of 1,4- and 1,5-benzodiazepines, highlighting the importance of such precursors in medicinal chemistry and organic synthesis (Teli et al., 2023).
Environmental and Analytical Chemistry
The compound and its derivatives have been studied in various contexts, including environmental science and analytical chemistry. For instance, advanced oxidation processes (AOPs) have been used to degrade acetaminophen in water, generating by-products that include derivatives of "1,4-Benzenediamine, N,N-diethyl-, ethanedioate". This research aids in understanding the environmental fate of pharmaceuticals and their potential impacts on ecosystems (Qutob et al., 2022).
Synthetic Utilities and Flame Retardants
The compound's derivatives have been explored for their potential in creating flame retardants and understanding their occurrence in various environments. This is critical for assessing the health and environmental risks associated with these chemicals (Zuiderveen et al., 2020). Additionally, its role in the synthesis of various organic compounds, such as benzimidazoles and quinoxalines, underscores its versatility in chemical syntheses and the development of new materials (Ibrahim, 2011).
Mechanism of Action
Target of Action
N,N-Diethyl-p-phenylenediamine oxalate, also known as N1,N1-Diethylbenzene-1,4-diamine oxalate or 1,4-Benzenediamine, N,N-diethyl-, ethanedioate, is primarily used as an analytical reagent . Its primary targets are various oxidants present in water .
Mode of Action
The compound interacts with its targets (oxidants) in a specific manner that allows it to serve as an indicator for the presence of these substances . .
Biochemical Pathways
The biochemical pathways affected by N,N-Diethyl-p-phenylenediamine oxalate are primarily related to the detection and quantification of oxidants in water . The compound’s interaction with these oxidants can lead to changes in its physical or chemical properties, which can be measured and used to determine the concentration of oxidants in a sample .
Pharmacokinetics
Its solubility in 1 m hcl is reported to be 50 mg/ml , which could influence its bioavailability in certain applications.
Result of Action
The primary result of N,N-Diethyl-p-phenylenediamine oxalate’s action is the detection and quantification of oxidants in water . This is achieved through the compound’s specific interactions with these substances, which lead to measurable changes in its properties.
Properties
IUPAC Name |
4-N,4-N-diethylbenzene-1,4-diamine;oxalic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2.C2H2O4/c1-3-12(4-2)10-7-5-9(11)6-8-10;3-1(4)2(5)6/h5-8H,3-4,11H2,1-2H3;(H,3,4)(H,5,6) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXSUUFAGHVDMCO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=CC=C(C=C1)N.C(=O)(C(=O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
62637-92-7 | |
Record name | 1,4-Benzenediamine, N1,N1-diethyl-, ethanedioate (2:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=62637-92-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
DSSTOX Substance ID |
DTXSID5072430 | |
Record name | 1,4-Benzenediamine, N,N-diethyl-, ethanedioate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5072430 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
71819-89-1, 142439-89-2 | |
Record name | 1,4-Benzenediamine, N1,N1-diethyl-, ethanedioate (1:?) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=71819-89-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 1,4-Benzenediamine, N1,N1-diethyl-, ethanedioate (1:?) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0071819891 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | N,N-Diethyl-p-phenylenediamine oxalate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0142439892 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,4-Benzenediamine, N1,N1-diethyl-, ethanedioate (1:?) | |
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Record name | 1,4-Benzenediamine, N,N-diethyl-, ethanedioate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5072430 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N,N-Diethyl-p-phenylenediamine oxalate salt | |
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Record name | N,N-DIETHYL-P-PHENYLENEDIAMINE OXALATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/NZM376WN6D | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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